Cas no 1909306-59-7 (1-4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-ylcyclobutan-1-amine hydrochloride)

• Product Name: 1-4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-ylcyclobutan-1-amine hydrochloride
• CAS No: 1909306-59-7
• MF: C₁₄H₁₆ClFN₂S
• MW: 298.806644439697
• MDL: MFCD29047573
• CID: 4628506
• PubChem ID: 121553052
• Update Time: 2025-09-27

1-4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-ylcyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclobutan-1-amine hydrochloride
• 1-[4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclobutan-1-amine;hydrochloride
• Z2218555276
• 1-4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-ylcyclobutan-1-amine hydrochloride

• MDL： MFCD29047573
• Inchi： 1S/C14H15FN2S.ClH/c1-9-12(10-5-2-3-6-11(10)15)17-13(18-9)14(16)7-4-8-14;/h2-3,5-6H,4,7-8,16H2,1H3;1H
• InChI Key： XODQWIHRWIFUED-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=C(C2C=CC=CC=2F)N=C1C1(CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• Topological Polar Surface Area: 67.2

1-4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-ylcyclobutan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-ylcyclobutan-1-amine hydrochloride

Recent Advances in the Study of 1-4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-ylcyclobutan-1-amine hydrochloride (CAS: 1909306-59-7)

The compound 1-4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-ylcyclobutan-1-amine hydrochloride (CAS: 1909306-59-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclobutane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary data suggest that it exhibits high affinity for certain receptors involved in neurological and inflammatory pathways. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its binding interactions, revealing a strong correlation between its structural features and biological activity.

In addition to its pharmacological profile, recent studies have explored the synthetic routes for 1-4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-ylcyclobutan-1-amine hydrochloride. Optimized protocols have been developed to enhance yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical evaluations.

Furthermore, in vivo studies have demonstrated the compound's efficacy in animal models of disease, particularly in contexts involving neuroprotection and anti-inflammatory effects. These findings underscore its potential as a lead candidate for the treatment of conditions such as neurodegenerative disorders and chronic inflammation. However, researchers emphasize the need for additional toxicological and pharmacokinetic studies to fully assess its safety and therapeutic viability.

In conclusion, the ongoing research on 1-4-(2-fluorophenyl)-5-methyl-1,3-thiazol-2-ylcyclobutan-1-amine hydrochloride (CAS: 1909306-59-7) highlights its multifaceted potential in drug discovery. The integration of structural, synthetic, and biological studies provides a comprehensive foundation for future investigations, paving the way for its potential application in clinical settings.